Reversan
Reversan
Selective MRP1 and P-glycoprotein inhibitor. Chemosensitizing agent. Increases the sensitivity of MRP1-overexpressing tumor cells to doxorubicin, vincristine and etoposide. Shows chemosensitizing, antitumor effects in vivo.
Brand Name:
Vulcanchem
CAS No.:
313397-13-6
VCID:
VC21143129
InChI:
InChI=1S/C26H27N5O2/c32-26(27-12-7-13-30-14-16-33-17-15-30)22-19-28-31-24(21-10-5-2-6-11-21)18-23(29-25(22)31)20-8-3-1-4-9-20/h1-6,8-11,18-19H,7,12-17H2,(H,27,32)
SMILES:
C1COCCN1CCCNC(=O)C2=C3N=C(C=C(N3N=C2)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C26H27N5O2
Molecular Weight:
441.5 g/mol
Reversan
CAS No.: 313397-13-6
Cat. No.: VC21143129
Molecular Formula: C26H27N5O2
Molecular Weight: 441.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Selective MRP1 and P-glycoprotein inhibitor. Chemosensitizing agent. Increases the sensitivity of MRP1-overexpressing tumor cells to doxorubicin, vincristine and etoposide. Shows chemosensitizing, antitumor effects in vivo. |
|---|---|
| CAS No. | 313397-13-6 |
| Molecular Formula | C26H27N5O2 |
| Molecular Weight | 441.5 g/mol |
| IUPAC Name | N-(3-morpholin-4-ylpropyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-3-carboxamide |
| Standard InChI | InChI=1S/C26H27N5O2/c32-26(27-12-7-13-30-14-16-33-17-15-30)22-19-28-31-24(21-10-5-2-6-11-21)18-23(29-25(22)31)20-8-3-1-4-9-20/h1-6,8-11,18-19H,7,12-17H2,(H,27,32) |
| Standard InChI Key | JTRXWCLQFAZHGP-UHFFFAOYSA-N |
| SMILES | C1COCCN1CCCNC(=O)C2=C3N=C(C=C(N3N=C2)C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | C1COCCN1CCCNC(=O)C2=C3N=C(C=C(N3N=C2)C4=CC=CC=C4)C5=CC=CC=C5 |
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